Cas no 40240-23-1 (ethyl 1,2,3,6-tetrahydropyridine-4-carboxylate)
40240-23-1 structure
Product Name:ethyl 1,2,3,6-tetrahydropyridine-4-carboxylate
CAS No:40240-23-1
MF:C8H13NO2
MW:155.194322347641
CID:2684415
PubChem ID:13859979
Update Time:2025-04-21
ethyl 1,2,3,6-tetrahydropyridine-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- ethyl 1,2,3,6-tetrahydropyridine-4-carboxylate
- EN300-152782
- DB-141814
- 1,2,3,6-tetrahydro-pyridine-4-carboxylic acid ethyl ester
- FPEIVGDNZSPJED-UHFFFAOYSA-N
- SCHEMBL4869840
- ethyl 1,2,3,6-tetrahydro-4-pyridinecarboxylate
- 40240-23-1
-
- Inchi: 1S/C8H13NO2/c1-2-11-8(10)7-3-5-9-6-4-7/h3,9H,2,4-6H2,1H3
- InChI Key: FPEIVGDNZSPJED-UHFFFAOYSA-N
- SMILES: O(CC)C(C1=CCNCC1)=O
Computed Properties
- Exact Mass: 155.094628657Da
- Monoisotopic Mass: 155.094628657Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 38.3Ų
ethyl 1,2,3,6-tetrahydropyridine-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-152782-50mg |
ethyl 1,2,3,6-tetrahydropyridine-4-carboxylate |
40240-23-1 | 50mg |
$504.0 | 2023-09-26 | ||
| Enamine | EN300-152782-100mg |
ethyl 1,2,3,6-tetrahydropyridine-4-carboxylate |
40240-23-1 | 100mg |
$528.0 | 2023-09-26 | ||
| Enamine | EN300-152782-250mg |
ethyl 1,2,3,6-tetrahydropyridine-4-carboxylate |
40240-23-1 | 250mg |
$551.0 | 2023-09-26 | ||
| Enamine | EN300-152782-500mg |
ethyl 1,2,3,6-tetrahydropyridine-4-carboxylate |
40240-23-1 | 500mg |
$575.0 | 2023-09-26 | ||
| Enamine | EN300-152782-1000mg |
ethyl 1,2,3,6-tetrahydropyridine-4-carboxylate |
40240-23-1 | 1000mg |
$600.0 | 2023-09-26 | ||
| Enamine | EN300-152782-2500mg |
ethyl 1,2,3,6-tetrahydropyridine-4-carboxylate |
40240-23-1 | 2500mg |
$1174.0 | 2023-09-26 | ||
| Enamine | EN300-152782-5000mg |
ethyl 1,2,3,6-tetrahydropyridine-4-carboxylate |
40240-23-1 | 5000mg |
$1737.0 | 2023-09-26 | ||
| Enamine | EN300-152782-10000mg |
ethyl 1,2,3,6-tetrahydropyridine-4-carboxylate |
40240-23-1 | 10000mg |
$2577.0 | 2023-09-26 | ||
| Enamine | EN300-152782-0.05g |
ethyl 1,2,3,6-tetrahydropyridine-4-carboxylate |
40240-23-1 | 0.05g |
$589.0 | 2023-06-05 | ||
| Enamine | EN300-152782-0.1g |
ethyl 1,2,3,6-tetrahydropyridine-4-carboxylate |
40240-23-1 | 0.1g |
$617.0 | 2023-06-05 |
ethyl 1,2,3,6-tetrahydropyridine-4-carboxylate Related Literature
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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